Cas no 21727-09-3 (Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-)
21727-09-3 structure
Product Name:Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-
CAS No:21727-09-3
MF:C8H2Cl5NO
MW:305.372577190399
CID:262198
PubChem ID:30774
Update Time:2025-04-19
Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-
- 2-hydroxy-2-(2,3,4,5,6-pentachlorophenyl)acetonitrile
- benzeneacetonitrile, 2,3,4,5,6-pentachloro-alpha-hydroxy-
- Hydroxy(pentachlorophenyl)acetonitrile
- MANDELONITRILE, PENTACHLORO-
- Mandelonitrile, 2,3,4,5,6-pentachloro-
- Pentachlormandelsaurenitril
- PCMN
- Pentachloromandelonitrile
- (Pentachlorophenyl)glycolonitrile
- BRN 2138728
- Oryzon
- 21727-09-3
- SCHEMBL11119463
- DTXSID00944339
-
- Inchi: 1S/C8H2Cl5NO/c9-4-3(2(15)1-14)5(10)7(12)8(13)6(4)11/h2,15H
- InChI Key: SMARLDCRQUMZJR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C(C#N)O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 302.85816
- Monoisotopic Mass: 302.857902
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44
- XLogP3: 4.2
Experimental Properties
- Density: 1.758
- Boiling Point: 417.5°Cat760mmHg
- Flash Point: 206.3°C
- Refractive Index: 1.629
- PSA: 44.02
Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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